Cas no 1333246-48-2 (4-(3,5-dimethylphenyl)butanal)

• Product Name: 4-(3,5-dimethylphenyl)butanal
• CAS No: 1333246-48-2
• Molecular Formula: C₁₂H₁₆O
• Molecular Weight: 176.254843711853
• CID: 5811769
• PubChem ID: 20656832

4-(3,5-dimethylphenyl)butanal Properties

Names and Identifiers

• Benzenebutanal, 3,5-dimethyl-
• 4-(3,5-dimethylphenyl)butanal
• AKOS013847454
• CS-0350367
• EN300-2005501
• 1333246-48-2

• InChIKey： KKVFNKULMUVKKN-UHFFFAOYSA-N
• Inchi： 1S/C12H16O/c1-10-7-11(2)9-12(8-10)5-3-4-6-13/h6-9H,3-5H2,1-2H3
• SMILES： C1(CCCC=O)=CC(C)=CC(C)=C1

Computed Properties

• Exact Mass: 176.120115130g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 176.120115130g/mol
• Heavy Atom Count: 13
• Complexity: 143
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Boiling Point: 281.2±19.0 °C(Predicted)
• Density: 0.952±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes